![molecular formula C9H15ClN2O3 B1380095 Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride CAS No. 1461707-94-7](/img/structure/B1380095.png)
Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride
Overview
Description
“Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride” is a chemical compound with the CAS Number: 1461707-94-7 . It has a molecular weight of 234.68 and the molecular formula is C9H15ClN2O3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H14N2O3.ClH/c1-13-8(12)7-6-9(14-11-7)2-4-10-5-3-9;/h6,10-11H,2-5H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a powder . The storage temperature is 4 degrees Celsius . Unfortunately, the boiling point is not available .Scientific Research Applications
Synthesis and Chemical Properties
Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate hydrochloride has been a focal point in various synthetic chemistry studies. The compound has been involved in one-pot synthesis reactions, leading to the formation of spirocyclic compounds through reactions like aldol condensation, indicating its utility in creating complex organic structures (Yu et al., 2015). Another study highlighted its role in generating ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates, showcasing its potential in developing new antimicrobial agents (Thanusu et al., 2011).
Biological Evaluation and Drug Design
Significant strides have been made in utilizing this compound in the field of drug design and biological evaluation. For instance, novel 3‐aryl‐1‐oxa‐2,8‐diazaspiro[4.5]dec‐2‐ene derivatives were synthesized and evaluated as inhibitors against protein tyrosine phosphatase 1B, suggesting its relevance in therapeutic applications (Wang et al., 2015). Additionally, the compound was part of a study aiming to discover orally active drug candidates for treating chronic kidney diseases by inhibiting soluble epoxide hydrolase (Kato et al., 2014).
Crystallographic and Molecular Structure Studies
The compound has been instrumental in crystallographic and molecular structure studies. Research focusing on its derivatives has provided insights into the molecular and crystal structure, contributing to our understanding of its chemical behavior and potential applications in material sciences (Grassi et al., 2002).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O3.ClH/c1-13-8(12)7-6-9(14-11-7)2-4-10-5-3-9;/h10H,2-6H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWXBYRXBGRMCGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NOC2(C1)CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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